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Compound of Interest

Compound Name: BMS-1166 hydrochloride

Cat. No.: B10818828

Audience: Researchers, scientists, and drug development professionals.

Introduction

BMS-1166 hydrochloride is a potent, small-molecule inhibitor of the programmed cell death 1
(PD-1) and programmed death-ligand 1 (PD-L1) protein-protein interaction.[1][2] It functions as
an immune checkpoint inhibitor by blocking the PD-1/PD-L1 pathway, which is a critical
mechanism for tumor immune evasion. BMS-1166 induces the dimerization of PD-L1,
preventing its binding to the PD-1 receptor on T-cells and thereby restoring T-cell activation
against cancer cells.[3][4] Another reported mechanism involves the disruption of PD-L1
glycosylation and its trafficking to the cell surface. Accurate and consistent preparation of a
stock solution is the first critical step for reliable and reproducible results in in vitro and in vivo
experiments. Dimethyl sulfoxide (DMSO) is the recommended solvent for creating high-
concentration stock solutions of BMS-1166 hydrochloride due to its high solubilizing capacity
for this compound. This document provides a detailed protocol for the preparation, storage, and
handling of BMS-1166 hydrochloride stock solutions in DMSO.

Physicochemical Properties and Storage
Recommendations

Proper storage is crucial to maintain the stability and activity of BMS-1166 hydrochloride and
its stock solutions. The following table summarizes key quantitative data.
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Parameter Value Source(s)

(4R)-1-[[5-chloro-2-[(3-
cyanophenyl)methoxy]-4-[[3-
(2,3-dihydro-1,4-benzodioxin-
Chemical Name 6-yl)-2- [2]
methylphenyllmethoxy]phenyl]
methyl]-4-hydroxy-D-proline,

monohydrochloride

CAS Number 2113650-05-6 [2][5]
Molecular Formula C36H34CI2N207 [5]
Molecular Weight 677.57 g/mol [5]
o >100 mg/mL (approx. 147.6
Solubility in DMSO [1]
mM)
ICso (PD-1/PD-L1) 1.4nM [1][2]13]
) -20°C for up to 3 years. Keep
Storage (Solid Form) [1][6]

desiccated.

-80°C for up to 1 year; -20°C
Storage (DMSO Stock) for up to 1 month. Aliquot to [11317]

avoid freeze-thaw cycles.

Experimental Protocol: Preparation of a 10 mM
Stock Solution

This protocol describes the preparation of a 10 mM stock solution of BMS-1166 hydrochloride
in DMSO.

3.1. Materials and Equipment
e BMS-1166 hydrochloride (solid powder)

¢ Anhydrous or high-purity Dimethyl Sulfoxide (DMSOQO)
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Calibrated analytical balance

Sterile microcentrifuge tubes or cryogenic vials

Pipettes and sterile pipette tips

Vortex mixer

Optional: Water bath or sonicator

3.2. Safety Precautions

o Wear appropriate personal protective equipment (PPE), including a lab coat, safety glasses,
and chemical-resistant gloves.

o Handle BMS-1166 hydrochloride powder in a chemical fume hood or a ventilated enclosure
to avoid inhalation.

o Consult the Safety Data Sheet (SDS) for BMS-1166 hydrochloride and DMSO before
handling.[8]

3.3. Stock Solution Calculation

To prepare a stock solution of a specific concentration (molarity), use the following formula:

Mass (mg) = Desired Concentration (mM) x Volume (mL) x Molecular Weight ( g/mol )

Example Calculation for 1 mL of 10 mM Stock Solution:

e Mass (mg) =10 mM x 1 mL x 677.57 g/mol

e Mass (mg) = 6.7757 mg

Therefore, 6.78 mg of BMS-1166 hydrochloride is needed to make 1 mL of a 10 mM stock
solution.

3.4. Step-by-Step Procedure
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o Equilibration: Allow the vial of BMS-1166 hydrochloride powder to equilibrate to room
temperature for at least 15-20 minutes before opening to prevent condensation of moisture.

» Weighing: Carefully weigh out the calculated amount of BMS-1166 hydrochloride (e.g.,
6.78 mg) using an analytical balance and place it into a sterile vial.

» Solvent Addition: Add the calculated volume of anhydrous DMSO (e.g., 1 mL for a 10 mM
solution) to the vial containing the powder. Use fresh DMSO from a newly opened bottle, as
DMSO is hygroscopic and absorbed water can decrease the solubility of the compound.[1][7]

» Dissolution: Tightly cap the vial and vortex thoroughly until the solid is completely dissolved.
The solution should be clear and free of particulates.

o Assisted Solubilization (if necessary): If the compound does not dissolve completely, gently
warm the solution in a water bath (not exceeding 40°C) or use a sonicator for short intervals
until the solution clarifies.[7][9]

» Aliquoting and Storage: To avoid repeated freeze-thaw cycles which can degrade the
compound, dispense the stock solution into single-use aliquots in sterile cryogenic vials.[6]

e Labeling and Storage: Clearly label each aliquot with the compound name, concentration,
date, and storage temperature. Store the aliquots at -80°C for long-term stability (up to 1
year) or at -20°C for short-term use (up to 1 month).[1]

3.5. Preparation of Working Solutions

To prepare a working solution for cell culture or other aqueous assays, dilute the DMSO stock
solution into the aqueous buffer or medium. It is recommended to perform serial dilutions in
DMSO first if very low concentrations are needed, before the final dilution into the aqueous
medium. The final concentration of DMSO in the assay should typically be kept below 0.5% to
avoid solvent-induced cytotoxicity.[6] Always include a vehicle control (medium with the same
final concentration of DMSQO) in your experiments.

Visualizations

4.1. Mechanism of Action: PD-1/PD-L1 Pathway Inhibition
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The following diagram illustrates the signaling pathway inhibited by BMS-1166.
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Caption: BMS-1166 blocks the PD-1/PD-L1 interaction, preventing T-cell inhibition.
4.2. Experimental Workflow: Stock Solution Preparation
This diagram outlines the workflow for preparing the BMS-1166 hydrochloride stock solution.

Caption: Workflow for BMS-1166 hydrochloride stock solution preparation in DMSO.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact
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Phone: (601) 213-4426
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